molecular formula C8H8N2OS B8335044 2-Methylthio-4-propargyloxy pyrimidine

2-Methylthio-4-propargyloxy pyrimidine

Cat. No.: B8335044
M. Wt: 180.23 g/mol
InChI Key: WLIBUPWCLYODRC-UHFFFAOYSA-N
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Description

2-Methylthio-4-propargyloxy pyrimidine is a useful research compound. Its molecular formula is C8H8N2OS and its molecular weight is 180.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H8N2OS

Molecular Weight

180.23 g/mol

IUPAC Name

2-methylsulfanyl-4-prop-2-ynoxypyrimidine

InChI

InChI=1S/C8H8N2OS/c1-3-6-11-7-4-5-9-8(10-7)12-2/h1,4-5H,6H2,2H3

InChI Key

WLIBUPWCLYODRC-UHFFFAOYSA-N

Canonical SMILES

CSC1=NC=CC(=N1)OCC#C

Origin of Product

United States

Synthesis routes and methods

Procedure details

3 grams of 2-methylthio-4-chloro pyrimidine in 30 ml of benzene was reacted with 3 ml of an aqueous 40% sodium hydroxide solution, 0.3 grams of triethyl benzyl ammonium chloride and 2 ml of propargyl alcohol. The resultant reaction mixture was refluxed with stirring for a period of 4 hours. Following, the mixture was cooled and 20 milliliters of water added, so resulting in separation of the benzene layer. Then, the solvent was evaporated under reduced pressure to yield 4.1 grams of 2-methylthio-4-propargyloxy pyrimidine melting at a temperature within the range of 70°-71° C. in ethanol.
Quantity
3 g
Type
reactant
Reaction Step One
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0 (± 1) mol
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reactant
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2 mL
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
0.3 g
Type
catalyst
Reaction Step One
Name
Quantity
20 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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